2-(4-Fluorophenyl)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C18H21FN2O2S.ClH/c19-15-5-3-14(4-6-15)12-18(23)21-9-7-20(8-10-21)13-16(22)17-2-1-11-24-17;/h1-6,11,16,22H,7-10,12-13H2;1H
• InChI Key: ACSXKYMQSCVPAF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=CS2)O)C(=O)CC3=CC=C(C=C3)F.Cl
• Molecular Formula: C18H22ClFN2O2S
• Molecular Weight: 384.9 g/mol

Description

2-(4-Fluorophenyl)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C18H22ClFN2O2S and its molecular weight is 384.89. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Fluorophenyl)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Fluorophenyl)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• Synthesized compounds, including those structurally related to the specified chemical, have shown potent antimicrobial activities. For example, compound K2 demonstrated significant inhibitory activity against the gram-negative bacterial strain P. aeruginosa, surpassing the standard drug chloramphenicol in effectiveness (Mishra & Chundawat, 2019).

Synthesis and Derivative Studies

• Studies have focused on the synthesis of various derivatives of the compound and related structures, often employing different catalytic methods. These derivatives are typically explored for their potential in pharmaceutical applications (Shakhmaev, Sunagatullina & Zorin, 2016).

Cytotoxic Studies and Docking Studies

• The synthesized compounds, structurally related to the chemical , have undergone cytotoxicity evaluations, providing insights into their potential therapeutic applications. Docking studies are also conducted to understand their interaction with biological molecules (Govindhan, Viswanathan, Karthikeyan, Subramanian & Velmurugan, 2017).

Antipsychotic Activity

• Certain derivatives have been evaluated for their potential antipsychotic activity, with some showing promising profiles in behavioral models. These studies also include computational analyses like QSAR for a deeper understanding of their properties (Bhosale, Kanhed, Dash, Suryawanshi & Mahadik, 2014).

Antagonist Activity

• Synthesis of specific derivatives has revealed potent 5-HT2 antagonist activity, indicating their potential use in treating conditions related to serotonin receptors (Watanabe, Yoshiwara & Kanao, 1993).

Crystal Structure Analysis

• The crystal structure of related compounds has been determined, contributing to the understanding of their chemical properties and potential applications in material science and pharmaceuticals (Nagaraju, Sridhar, Sreenatha, Kumara & Sadashiva, 2018).